Cas no 2171332-97-9 (2-cyclopropyl-2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic acid)

• Product Name: 2-cyclopropyl-2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic acid
• CAS No: 2171332-97-9
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6389544
• PubChem ID: 165509720
• Update Time: 2025-06-07

2-cyclopropyl-2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic acid
• 2-cyclopropyl-2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}acetic acid
• 2171332-97-9
• EN300-1546753

• Inchi： 1S/C25H28N2O6/c1-14(2)21(23(28)27-33-22(24(29)30)15-11-12-15)26-25(31)32-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,14-15,20-22H,11-13H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t21-,22?/m1/s1
• InChI Key： SYTUJXIYKRZEAN-ZMFCMNQTSA-N
• SMILES： O(C(C(=O)O)C1CC1)NC([C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyclopropyl-2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic acid

Introduction to 2-Cyclopropyl-2-{(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic Acid (CAS No. 2171332-97-9)

2-Cyclopropyl-2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic acid (CAS No. 2171332-97-9) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used in the synthesis of peptides and proteins due to their excellent protecting group properties.

The structure of 2-cyclopropyl-2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic acid features a cyclopropyl group, an Fmoc protecting group, and a unique amidooxy functional group. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of complex biomolecules. The cyclopropyl moiety adds conformational rigidity, while the Fmoc group ensures that the amino functionality remains protected during multi-step synthetic processes.

Recent advancements in the field of medicinal chemistry have highlighted the importance of compounds like 2-cyclopropyl-2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic acid. For instance, studies have shown that derivatives of Fmoc amino acids can be used to develop novel therapeutic agents for various diseases, including cancer and neurodegenerative disorders. The amidooxy functional group in this compound is particularly interesting due to its ability to form stable amide bonds, which are crucial for the biological activity of many peptides and proteins.

In the context of drug discovery, 2-cyclopropyl-2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic acid has been explored as a potential lead compound for the development of new drugs. Its unique structure allows for precise control over the spatial arrangement of functional groups, which is essential for optimizing binding affinity and selectivity towards target proteins. This property makes it an attractive candidate for high-throughput screening campaigns and structure-based drug design.

The synthesis of 2-cyclopropyl-2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic acid typically involves a multi-step process that includes the formation of the Fmoc protecting group, introduction of the cyclopropyl moiety, and final functionalization with the amidooxy group. Each step requires careful optimization to ensure high yields and purity, making this compound a challenging but rewarding target for synthetic chemists.

Beyond its applications in drug discovery, 2-cyclopropyl-2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic acid has also found use in other areas of chemical research. For example, it can serve as a building block for the synthesis of complex natural products and synthetic polymers. The ability to fine-tune its properties through chemical modifications opens up numerous possibilities for developing materials with tailored functionalities.

In conclusion, 2-cyclopropyl-2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}acetic acid (CAS No. 2171332-97-9) is a versatile and promising compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and reactivity make it an important tool for advancing our understanding of biomolecular interactions and developing new therapeutic agents. As research in this field continues to evolve, it is likely that this compound will play an increasingly important role in driving innovation and discovery.